Cas no 883543-35-9 ((2-methoxypropyl)methylamine hydrochloride)

• Product Name: (2-methoxypropyl)methylamine hydrochloride
• CAS No: 883543-35-9
• MF: C₅H₁₄ClNO
• MW: 139.623760700226
• MDL: MFCD06248042
• CID: 1076043
• PubChem ID: 541506
• Update Time: 2025-11-02

(2-methoxypropyl)methylamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (2-Methoxy-propyl)-methyl-amine hydrochloride
• 1185304-30-6
• DTXSID50648552
• 883543-35-9
• Z2065788390
• CS-0239344
• SCHEMBL15913506
• EN300-210258
• 2-Methoxy-N-methylpropan-1-amine--hydrogen chloride (1/1)
• 2-methoxy-N-methylpropan-1-amine;hydrochloride
• (2-Methoxy-propyl)-methyl-aminehydrochloride
• AKOS005111053
• MFCD08448110
• (2-methoxypropyl)methylamine hydrochloride
• (2-Methoxypropyl)methylamine HCl
• (2-methoxypropyl)(methyl)amine hydrochloride
• 2-Methoxy-N-methylpropan-1-amine hydrochloride
• (2-methoxypropyl)methylamine(SALTDATA: HCl)
• DB-303402
• 2-methoxy-N-methylpropan-1-amine hcl
• ALBB-009408

• MDL： MFCD06248042
• Inchi： 1S/C5H13NO.ClH/c1-5(7-3)4-6-2;/h5-6H,4H2,1-3H3;1H
• InChI Key： PXTPJTWXYQKSBR-UHFFFAOYSA-N
• SMILES： Cl.O(C)C(C)CNC

Computed Properties

• Exact Mass: 103.099714038g/mol
• Monoisotopic Mass: 103.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 3
• Complexity: 39.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 21.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Secondary amines

Additional information on (2-methoxypropyl)methylamine hydrochloride

Comprehensive Overview of (2-Methoxypropyl)methylamine Hydrochloride (CAS No. 883543-35-9)

(2-Methoxypropyl)methylamine hydrochloride (CAS No. 883543-35-9) is a specialized organic compound widely utilized in pharmaceutical and chemical research. This compound, characterized by its methoxypropyl and methylamine functional groups, has garnered significant attention due to its versatile applications in synthesis and drug development. Its molecular structure, combining a hydrochloride salt form with an ether-linked propyl chain, makes it a valuable intermediate in modern organic chemistry.

In recent years, the demand for amine derivatives like (2-methoxypropyl)methylamine hydrochloride has surged, driven by advancements in medicinal chemistry and bioconjugation techniques. Researchers frequently search for "CAS 883543-35-9 applications" or "synthesis of methoxypropyl amines," reflecting its relevance in designing novel therapeutic agents. The compound’s solubility in polar solvents and stability under mild conditions further enhance its utility in peptide modification and catalyst design.

One of the trending topics associated with 883543-35-9 is its role in green chemistry. As industries prioritize sustainable practices, this compound’s efficient synthesis routes—often involving microwave-assisted reactions or flow chemistry—align with eco-friendly methodologies. Queries like "environmentally benign amine synthesis" highlight this shift. Additionally, its compatibility with click chemistry protocols makes it a candidate for developing biocompatible materials.

The pharmacological potential of (2-methoxypropyl)methylamine hydrochloride is another focal point. Studies explore its incorporation into central nervous system (CNS) drug candidates, leveraging its blood-brain barrier permeability. Keywords such as "neuroactive amine derivatives" and "CAS 883543-35-9 in drug discovery" underscore its prominence in neuroscience research. Its low cytotoxicity profile also supports its use in prodrug formulations.

From an analytical perspective, 883543-35-9 is often characterized via NMR spectroscopy and mass spectrometry, with researchers seeking "spectral data for (2-methoxypropyl)methylamine HCl." Its crystalline nature facilitates X-ray diffraction studies, aiding in structure-activity relationship (SAR) analyses. The compound’s HPLC purity standards are critical for ensuring reproducibility in industrial-scale production.

In material science, (2-methoxypropyl)methylamine hydrochloride contributes to polymer functionalization, particularly in creating pH-responsive hydrogels. Searches like "amine-modified polymers" or "smart material synthesis" often link to its applications. Its zwitterionic properties further enable innovations in anti-fouling coatings for biomedical devices.

Regulatory and safety aspects of CAS 883543-35-9 are frequently queried, with terms like "handling guidelines for methoxypropyl amines." While it is not classified as hazardous under standard protocols, proper personal protective equipment (PPE) and ventilation controls are recommended during laboratory use. Its stable shelf life under inert conditions ensures long-term usability.

In summary, (2-methoxypropyl)methylamine hydrochloride (CAS No. 883543-35-9) exemplifies the intersection of chemical innovation and multidisciplinary research. Its adaptability across pharmaceuticals, materials science, and sustainable chemistry positions it as a compound of enduring scientific and industrial interest.